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Compound of Interest

Compound Name:
5'-DMTr-dG(iBu)-Methyl

phosphonamidite

Cat. No.: B13719228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and coupling conditions for the use of 5'-
DMTr-dG(iBu)-Methyl phosphonamidite in the synthesis of oligonucleotides with

methylphosphonate linkages. The inclusion of methylphosphonate linkages enhances nuclease

resistance, a critical attribute for therapeutic and diagnostic oligonucleotides.[1]

Overview
5'-DMTr-dG(iBu)-Methyl phosphonamidite is a key building block for introducing

methylphosphonate modifications into synthetic DNA.[1][2] This phosphoramidite features a

4,4'-dimethoxytrityl (DMTr) protecting group on the 5'-hydroxyl, an isobutyryl (iBu) group

protecting the exocyclic amine of the guanine base, and a methyl phosphonamidite moiety at

the 3'-position.[1] The proper coupling of this amidite is crucial for the successful synthesis of

high-quality modified oligonucleotides.

Reagent Preparation and Handling
Proper preparation and handling of reagents are critical for achieving high coupling efficiencies.

Due to the sensitivity of phosphoramidites to moisture, all solutions should be prepared using

anhydrous solvents.

Table 1: Reagent Preparation
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Reagent Solvent
Typical
Concentration

Notes

5'-DMTr-dG(iBu)-

Methyl

phosphonamidite

Anhydrous

Tetrahydrofuran (THF)
0.1 M - 0.2 M

dG methyl

phosphonamidites

exhibit better solubility

in THF than

acetonitrile.[1][3]

Activator (e.g., DCI,

ETT)
Anhydrous Acetonitrile 0.25 M - 0.5 M

Activator choice can

influence coupling

efficiency and side

reactions.[4][5]

Capping Reagents (A

and B)

Anhydrous

Acetonitrile/Pyridine/A

cetic Anhydride

Standard synthesizer

concentrations

To block unreacted 5'-

hydroxyl groups.

Oxidizer
Iodine in

THF/Water/Pyridine
0.02 M - 0.1 M

A reduced water

content oxidizer may

be beneficial for

hydrolytically sensitive

methylphosphonite

intermediates.[6]

Automated Oligonucleotide Synthesis Protocol
The following protocol is a general guideline for use with automated DNA synthesizers and may

require optimization based on the specific instrument and scale of synthesis.

Synthesis Cycle
The synthesis cycle for incorporating a methylphosphonate linkage using 5'-DMTr-dG(iBu)-
Methyl phosphonamidite follows the standard phosphoramidite chemistry workflow with

specific considerations for the coupling and oxidation steps.
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1. Detritylation
(Removal of DMTr)

2. Coupling
(5'-DMTr-dG(iBu)-Methyl

phosphonamidite + Activator)Free 5'-OH

3. Capping
(Acetylation of unreacted 5'-OH)

Chain elongation

4. Oxidation
(P(III) to P(V))

Ready for
next cycle

Synthesized Oligo
on Solid Support

Step 1: Ammonolysis
(Cleavage from support and

removal of some protecting groups)

Step 2: Ethylenediamine Treatment
(Removal of iBu group and
other base-labile groups)

Step 3: Neutralization
and Desalting Purified Oligonucleotide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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